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[(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate [(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate
Brand Name: Vulcanchem
CAS No.: 137057-67-1
VCID: VC21251120
InChI: InChI=1S/C27H26N4O7/c1-35-26-22-25(28-15-29-26)31(16-30-22)27-24(38-21(34)13-18-10-6-3-7-11-18)23(19(14-32)36-27)37-20(33)12-17-8-4-2-5-9-17/h2-11,15-16,19,23-24,27,32H,12-14H2,1H3/t19-,23-,24+,27-/m1/s1
SMILES: COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5
Molecular Formula: C27H26N4O7
Molecular Weight: 518.5 g/mol

[(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate

CAS No.: 137057-67-1

Cat. No.: VC21251120

Molecular Formula: C27H26N4O7

Molecular Weight: 518.5 g/mol

* For research use only. Not for human or veterinary use.

[(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate - 137057-67-1

Specification

CAS No. 137057-67-1
Molecular Formula C27H26N4O7
Molecular Weight 518.5 g/mol
IUPAC Name [(2R,3R,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)-4-(2-phenylacetyl)oxyoxolan-3-yl] 2-phenylacetate
Standard InChI InChI=1S/C27H26N4O7/c1-35-26-22-25(28-15-29-26)31(16-30-22)27-24(38-21(34)13-18-10-6-3-7-11-18)23(19(14-32)36-27)37-20(33)12-17-8-4-2-5-9-17/h2-11,15-16,19,23-24,27,32H,12-14H2,1H3/t19-,23-,24+,27-/m1/s1
Standard InChI Key LISQDPTUXMWQJC-ISQSTOEMSA-N
Isomeric SMILES COC1=NC=NC2=C1N=CN2[C@H]3[C@H]([C@@H]([C@H](O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5
SMILES COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5
Canonical SMILES COC1=NC=NC2=C1N=CN2C3C(C(C(O3)CO)OC(=O)CC4=CC=CC=C4)OC(=O)CC5=CC=CC=C5

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